Cas no 2229449-49-2 (2-amino-3-(1H-indol-2-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(1H-indol-2-yl)-2-methylpropan-1-ol
• CAS No: 2229449-49-2
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5993694
• PubChem ID: 165741642
• Update Time: 2025-07-23

2-amino-3-(1H-indol-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1H-indol-2-yl)-2-methylpropan-1-ol
• EN300-1999507
• 2229449-49-2

• Inchi： 1S/C12H16N2O/c1-12(13,8-15)7-10-6-9-4-2-3-5-11(9)14-10/h2-6,14-15H,7-8,13H2,1H3
• InChI Key： ZBQWWTWLILBHIN-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1=CC2C=CC=CC=2N1)N

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62Ų

Additional information on 2-amino-3-(1H-indol-2-yl)-2-methylpropan-1-ol

Professional Introduction to Compound with CAS No. 2229449-49-2 and Product Name: 2-amino-3-(1H-indol-2-yl)-2-methylpropan-1-ol

2-amino-3-(1H-indol-2-yl)-2-methylpropan-1-ol, identified by its unique Chemical Abstracts Service (CAS) number 2229449-49-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a structural motif that combines an indole ring with an amino and hydroxyl functional group, has garnered attention for its potential biological activities and synthetic utility. The presence of the 1H-indol-2-yl moiety suggests a possible affinity for biological targets such as enzymes and receptors, which are often modulated by indole derivatives in drug discovery.

The compound's name underscores its chemical composition, highlighting key structural elements that define its reactivity and interaction potential. The amino group at the 3-position relative to the indole ring, along with the secondary hydroxyl group on the propyl chain, introduces multiple sites for functionalization. This versatility makes 2-amino-3-(1H-indol-2-yl)-2-methylpropan-1-ol a valuable scaffold for designing novel molecules with tailored pharmacological properties.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. The indole scaffold is well-documented for its role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. Researchers have been exploring modifications to this core structure to enhance potency, selectivity, and bioavailability. The compound in question (CAS No. 2229449-49-2) represents an advanced derivative that incorporates both polar and lipophilic features, potentially improving its solubility and membrane permeability—a critical factor in drug design.

One of the most compelling aspects of 2-amino-3-(1H-indol-2-yl)-2-methylpropan-1-ol is its potential as a building block for more complex pharmacophores. The combination of an amino group and an indole ring provides multiple opportunities for further chemical manipulation. For instance, the amino group can be acylated or alkylated to introduce additional functional diversity, while the indole ring can be further derivatized through oxidation or reduction reactions. Such modifications are often employed in hit-to-lead optimization processes to refine biological activity profiles.

The synthesis of CAS No. 2229449-49-2 involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection. Given the presence of sensitive functional groups like the indole ring and the secondary alcohol, protecting group strategies may be necessary to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both cost and environmental impact.

Recent studies have begun to explore the pharmacological potential of analogs of 2-amino-3-(1H-indol-2-yl)-2-methylpropan-1-ol. For example, researchers have investigated related compounds for their effects on enzyme inhibition or receptor binding. The indole moiety's ability to interact with aromatic residues in proteins suggests that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways or signal transduction cascades. Preliminary computational studies have also indicated that structural analogs of this compound may exhibit favorable binding affinities for specific targets.

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying promising drug candidates from large libraries of compounds. CAS No. 2229449-49-2, as part of such libraries, could be screened against diverse biological assays to assess its activity against a range of diseases or conditions. If initial screens yield positive results, further characterization would involve detailed biochemical assays to determine mechanism of action and selectivity profiles.

In addition to its pharmaceutical applications, 2-amino-3-(1H-indol-2-yli)-l-methylpropan-l-alcohol may find utility in other areas such as agrochemicals or material science. The unique structural features present in this compound could inspire novel formulations or applications beyond traditional medicinal chemistry contexts. As synthetic chemists continue to develop innovative methods for constructing complex molecules, compounds like this one will remain relevant as versatile intermediates or lead structures.

The regulatory landscape for novel chemical entities necessitates thorough characterization before commercialization or clinical use can be considered. This includes not only chemical purity assessments but also toxicological evaluations to ensure safety margins are met. Collaborative efforts between synthetic chemists, biologists, and regulatory experts are essential to navigate these requirements effectively.

Looking ahead,CAS No 2229449 49 22and its derivatives represent an exciting area for future research within medicinal chemistry and chemical biology. As our understanding of biological systems grows more sophisticated,indole-based compounds will continue to play a pivotal role in drug discovery efforts aimed at addressing unmet medical needs worldwide.